Cas no 1227586-16-4 (2-Bromomethyl-5,6-difluoropyridine)

• Product Name: 2-Bromomethyl-5,6-difluoropyridine
• CAS No: 1227586-16-4
• MF: C₆H₄BrF₂N
• MW: 208.003467559814
• CID: 4925347
• Update Time: 2025-05-21

2-Bromomethyl-5,6-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-5,6-difluoropyridine
• 6-(Bromomethyl)-2,3-difluoropyridine
• 2-Bromomethyl-5,6-difluoropyridine

• Inchi： 1S/C6H4BrF2N/c7-3-4-1-2-5(8)6(9)10-4/h1-2H,3H2
• InChI Key： UGDLWQZXONYLPV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-5,6-difluoropyridine

2-Bromomethyl-5,6-Difluoropyridine: A Comprehensive Overview

2-Bromomethyl-5,6-difluoropyridine, identified by the CAS registry number CAS No. 1227586-16-4, is a compound of significant interest in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromomethyl and difluoro groups. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of 2-Bromomethyl-5,6-difluoropyridine involves a series of carefully controlled reactions. The process typically begins with the preparation of the pyridine ring, followed by the introduction of the bromomethyl group at the 2-position and the fluorine atoms at the 5 and 6 positions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for this transformation, reducing production costs and minimizing environmental impact.

One of the most notable applications of 2-Bromomethyl-5,6-difluoropyridine is in the field of agrochemistry. Studies have shown that this compound exhibits potent pesticidal activity against a wide range of agricultural pests. Its ability to disrupt insect nervous systems makes it an effective alternative to traditional pesticides, which often face resistance issues. Moreover, research indicates that 2-Bromomethyl-5,6-difluoropyridine has a lower environmental footprint compared to conventional pesticides, making it a sustainable choice for modern agriculture.

In addition to its pesticidal properties, 2-Bromomethyl-5,6-difluoropyridine has shown promise in medicinal chemistry. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. This discovery opens new avenues for drug development targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The electronic properties of 2-Bromomethyl-5,6-difluoropyridine also make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system enhances its performance in applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have demonstrated that incorporating this compound into electronic devices can improve their efficiency and stability under operating conditions.

The structural versatility of CAS No. 1227586-16-4 allows for further functionalization to tailor its properties for specific applications. For instance, substitution at different positions on the pyridine ring can enhance its solubility or reactivity, enabling its use in diverse chemical processes. This adaptability underscores its potential as a building block in advanced materials science.

In conclusion, 2-Bromomethyl-5,6-difluoropyridine, with its unique chemical structure and versatile properties, stands out as a compound with broad applicability across multiple disciplines. From agrochemistry to medicinal and materials science, this compound continues to be a focal point for innovative research and development efforts.